Cas no 64258-04-4 (1,1'-Biphenyl, 4'-bromo-2,6-diiodo-)

1,1'-Biphenyl, 4'-bromo-2,6-diiodo- structure
64258-04-4 structure
Product Name:1,1'-Biphenyl, 4'-bromo-2,6-diiodo-
CAS No:64258-04-4
MF:C12H7BrI2
MW:484.896927118301
CID:1674799
PubChem ID:15127946
Update Time:2025-04-21

1,1'-Biphenyl, 4'-bromo-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4'-bromo-2,6-diiodo-
    • 2-(4-bromophenyl)-1,3-diiodobenzene
    • 64258-04-4
    • 4'-Bromo-2,6-diiodo-1,1'-biphenyl
    • DTXSID00568650
    • Inchi: 1S/C12H7BrI2/c13-9-6-4-8(5-7-9)12-10(14)2-1-3-11(12)15/h1-7H
    • InChI Key: WYVQZKAETHCFKU-UHFFFAOYSA-N
    • SMILES: IC1C=CC=C(C=1C1C=CC(=CC=1)Br)I

Computed Properties

  • Exact Mass: 483.78111
  • Monoisotopic Mass: 483.78206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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